Cas no 898457-04-0 (N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide)

N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[6-[(2,3-dihydro-2-methyl-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl]oxy]-N-methyl-
- N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide
-
- Inchi: 1S/C18H20N2O4/c1-12-7-13-5-3-4-6-15(13)20(12)9-14-8-16(21)17(10-23-14)24-11-18(22)19-2/h3-6,8,10,12H,7,9,11H2,1-2H3,(H,19,22)
- InChI Key: BAPTXQYRCGCINE-UHFFFAOYSA-N
- SMILES: C(NC)(=O)COC1C(=O)C=C(CN2C3=C(C=CC=C3)CC2C)OC=1
N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2617-1466-2μmol |
N-methyl-2-({6-[(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)acetamide |
898457-04-0 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
Life Chemicals | F2617-1466-1mg |
N-methyl-2-({6-[(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)acetamide |
898457-04-0 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
Life Chemicals | F2617-1466-2mg |
N-methyl-2-({6-[(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)acetamide |
898457-04-0 | 90%+ | 2mg |
$88.5 | 2023-05-16 |
N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide Related Literature
-
Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
-
Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
-
Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
-
Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
Additional information on N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide
Comprehensive Overview of N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide (CAS No. 898457-04-0)
N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide (CAS 898457-04-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This molecule features a unique combination of indole, pyran, and acetamide moieties, making it particularly interesting for drug discovery applications. The compound's molecular weight is 328.37 g/mol, and its IUPAC name reflects its intricate architecture.
Recent scientific literature highlights the potential of N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide as a scaffold for developing novel therapeutic agents. Researchers are particularly interested in its pharmacokinetic properties and biological activity profile, with studies suggesting possible applications in central nervous system disorders. The compound's structural features allow for diverse modifications, enabling medicinal chemists to optimize its properties for specific therapeutic targets.
The synthesis of CAS 898457-04-0 typically involves multi-step organic reactions, including condensation, alkylation, and acylation processes. Advanced purification techniques such as column chromatography and recrystallization are employed to obtain high-purity material suitable for research purposes. Analytical characterization commonly utilizes HPLC, NMR spectroscopy, and mass spectrometry to confirm the compound's identity and purity.
In the context of current pharmaceutical trends, N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide aligns with the growing interest in heterocyclic compounds as privileged structures in drug design. The compound's indole-pyran hybrid structure offers opportunities for developing novel small molecule therapeutics, particularly in areas addressing unmet medical needs. Researchers are exploring its potential as a lead compound for various therapeutic indications.
The physicochemical properties of CAS 898457-04-0 contribute to its research utility. The compound demonstrates moderate solubility in common organic solvents, which facilitates its handling in laboratory settings. Its stability profile under various conditions has been documented, providing valuable information for formulation development. These characteristics make it suitable for extensive structure-activity relationship studies and medicinal chemistry optimization programs.
From a commercial perspective, N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide is primarily available as a research chemical for pharmaceutical development. Suppliers typically offer it in milligram to gram quantities, with purity specifications exceeding 95%. The compound's market availability supports ongoing drug discovery efforts and academic research initiatives exploring novel chemical entities.
Quality control protocols for CAS 898457-04-0 emphasize rigorous analytical verification. Standard specifications include assessment of chromatographic purity, residual solvents, and heavy metal content. These quality measures ensure the compound's suitability for biological screening and preclinical studies. Researchers value the availability of well-characterized reference standards for this molecular entity.
The scientific community continues to investigate the biological potential of N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide. Preliminary studies suggest interesting interactions with various biological targets, though detailed mechanism-of-action studies are ongoing. The compound's drug-like properties make it a valuable tool for probing biological systems and validating new therapeutic approaches.
Environmental and safety considerations for handling CAS 898457-04-0 follow standard laboratory practices for organic compounds. While not classified as hazardous under current regulations, researchers employ appropriate personal protective equipment when working with this material. Proper storage conditions typically involve protection from moisture and light to maintain compound integrity.
Future research directions for N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide may explore its potential in emerging therapeutic areas. The compound's structural features position it well for investigation as a molecular probe or pharmacological tool. Continued synthetic methodology development may also yield improved routes to this interesting heterocyclic system.
In summary, CAS 898457-04-0 represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique molecular architecture and biological relevance make it a valuable compound for drug discovery programs. As research progresses, this molecule may contribute to the development of innovative therapeutic agents addressing various medical challenges.
898457-04-0 (N-methyl-2-({6-(2-methyl-2,3-dihydro-1H-indol-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide) Related Products
- 1465716-60-2(N-(2-aminoethyl)-2-(3-bromophenyl)ethene-1-sulfonamide hydrochloride)
- 651-34-3(4,5-Bis(trifluoromethyl)imidazole)
- 1805992-95-3(Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate)
- 915774-30-0(Phenol, 2-chloro-5-[(4-methoxy-2-pyrimidinyl)amino]-)
- 2580185-47-1(methyl 3-(aminomethyl)-1-benzyl-1H-pyrazole-4-carboxylate)
- 1807231-68-0(1-Bromo-3-fluoro-2-iodo-4-nitrobenzene)
- 2143190-06-9(1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid)
- 1261021-28-6(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(2-methylpiperidin-1-yl)ethan-1-one)
- 1798034-84-0(1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea)
- 109613-97-0(2-bromo-4-methoxy-pyridin-3-amine)



